Cas no 1701927-68-5 (4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione)

• Product Name: 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione
• CAS No: 1701927-68-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6294155
• PubChem ID: 106758300
• Update Time: 2025-06-13

4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione
• 1701927-68-5
• EN300-1125082

• Inchi： 1S/C10H14N2O2/c1-7(2)9(13)6-10(14)8-4-5-11-12(8)3/h4-5,7H,6H2,1-3H3
• InChI Key： MWTOVTPGTZNOLR-UHFFFAOYSA-N
• SMILES： O=C(CC(C1=CC=NN1C)=O)C(C)C

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione

Introduction to 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione (CAS No. 1701927-68-5)

4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 1701927-68-5, has garnered attention due to its molecular architecture, which combines a pentane backbone with functional groups that suggest versatile reactivity and interaction with biological targets. The presence of a methyl group at the 4-position and a 1-methyl-1H-pyrazol-5-yl substituent at the 1-position introduces specific steric and electronic properties that make this molecule a subject of interest for further investigation.

The dione functionality in the compound’s name (pentane-1,3-dione) indicates the presence of two carbonyl groups separated by two carbon atoms. This structural motif is known to participate in various chemical reactions, including condensation reactions, Michael additions, and cycloadditions, which are fundamental in organic synthesis. The 4-methyl group further modifies the electronic environment around the dione moiety, potentially influencing its reactivity and stability. Such structural features are often exploited in drug design to modulate binding affinity and metabolic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of molecules like 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione. Molecular docking studies have been employed to evaluate its potential interactions with enzymes and receptors relevant to therapeutic intervention. The pyrazole ring, a common pharmacophore in medicinal chemistry, is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding. The 1-methyl substitution on the pyrazole ring may enhance its binding affinity while also influencing its metabolic fate.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays suggest that it may exhibit properties relevant to anti-inflammatory and anti-proliferative pathways. The dione group has been associated with compounds that modulate enzyme activity, particularly those involved in metabolic pathways linked to disease progression. For instance, similar scaffolds have shown promise in inhibiting key enzymes such as lipoxygenases and cyclooxygenases, which are implicated in inflammatory responses.

The synthesis of 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione represents a culmination of synthetic strategies that blend traditional organic chemistry techniques with modern methodologies. The introduction of the pyrazole moiety necessitates careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic systems have facilitated more efficient routes to complex heterocyclic structures, making compounds like this one more accessible for large-scale production.

From a regulatory perspective, compounds such as this one must undergo rigorous testing to ensure safety and efficacy before consideration for clinical use. Regulatory agencies emphasize the importance of comprehensive toxicological assessments to evaluate potential side effects and dosing regimens. The structural complexity of 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione necessitates thorough characterization through spectroscopic techniques (e.g., NMR, IR) and mass spectrometry to confirm purity and identity.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to identify molecular features associated with desired biological outcomes. The combination of experimental validation with computational predictions provides a robust framework for advancing candidates through preclinical development.

The future directions for research on 4-methyl-1-(1-methyl-1H-pyrazol-5-yl)pentane-1,3-dione include exploring its derivatives to optimize pharmacokinetic properties such as solubility and bioavailability. Structural modifications may also enhance target specificity while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic solutions.

The significance of this compound extends beyond its immediate pharmacological applications; it serves as a building block for more complex molecules designed through medicinal chemistry innovation. The growing interest in heterocyclic compounds underscores their versatility in addressing diverse therapeutic needs across multiple disease areas.